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CAS No.: 97697-84-2

Cat. No.: B1201283

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the aqueous solubility and stability

of trimagnesium dicitrate, a compound commonly referred to as Trimag. This document

synthesizes available data to offer a core understanding for its application in research and

pharmaceutical development.

Introduction
Trimagnesium dicitrate (C₁₂H₁₀Mg₃O₁₄), a magnesium salt of citric acid, is a widely used

source of magnesium in dietary supplements and pharmaceutical formulations. Its

physicochemical properties, particularly its solubility and stability in aqueous solutions, are

critical factors influencing its bioavailability, formulation development, and shelf-life. This guide

delves into these characteristics, providing quantitative data where available and outlining

experimental protocols for its analysis.
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The aqueous solubility of trimagnesium dicitrate is significantly influenced by its hydration

state, the temperature, and the pH of the solution. A clear distinction must be made between

the anhydrous and hydrated forms of the salt.

Key Findings:

Anhydrous Trimagnesium Dicitrate: Exhibits substantially higher solubility in water compared

to its hydrated counterparts.[1][2][3][4]

Hydrated Trimagnesium Dicitrate: Exists in various hydrated forms, including a nonahydrate,

and generally shows low water solubility.[1][5][6]

Effect of pH: The solubility of trimagnesium dicitrate increases in acidic conditions.[7][8] This

is attributed to the protonation of the citrate ion, which shifts the equilibrium towards

dissolution. In alkaline conditions, particularly above pH 9.5, the formation of less soluble

magnesium hydroxide can occur.

Effect of Temperature: While specific data for a complete solubility curve is not readily

available in the public domain, general chemical principles suggest that the solubility of

trimagnesium dicitrate likely increases with temperature.

Quantitative Solubility Data
The following tables summarize the available quantitative data on the solubility of

trimagnesium dicitrate in water. It is important to note the variability in reported values, which

may be due to differences in experimental methods and the specific form of the material tested.

Table 1: Solubility of Anhydrous Trimagnesium Dicitrate in Water

Temperature (°C) Solubility ( g/100 mL) Reference(s)

25 ≥ 10 [1][3]

20 > 10 (for some forms) [9]

20 1 - 10 (for other forms) [9]

Table 2: Solubility of Hydrated Trimagnesium Dicitrate in Water
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Hydration State Temperature (°C)
Solubility ( g/100
mL)

Reference(s)

Hydrated (general) 25 ≤ 2 [1]

Nonahydrate Not specified Sparingly soluble [5][6]

Factors Influencing Solubility
The workflow for assessing and understanding the solubility of trimagnesium dicitrate is

depicted below.

Factors Influencing Trimagnesium Dicitrate Solubility
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Diagram 1: Key factors affecting the aqueous solubility of trimagnesium dicitrate.

Stability of Trimagnesium Dicitrate in Aqueous
Solutions
The stability of trimagnesium dicitrate is crucial for the shelf-life and efficacy of its aqueous

formulations. The anhydrous form is noted for its stability in the solid state due to its low
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moisture content, though it is hygroscopic.[2]

Degradation Pathways
Detailed studies on the specific chemical degradation pathways and kinetics of trimagnesium

dicitrate in aqueous solutions under various stress conditions (e.g., heat, light, oxidation) are

not extensively available in public literature. However, general principles of chemical

degradation can be applied. The citrate moiety itself is relatively stable. A study on sodium

citrate under forced degradation conditions (thermal, acid/base hydrolysis, and oxidation)

showed no significant degradation.

Forced degradation studies are essential to identify potential degradation products and

establish the intrinsic stability of the molecule.
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Forced Degradation Workflow for Trimagnesium Dicitrate
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Diagram 2: A conceptual workflow for conducting forced degradation studies.

Microbial Stability
Aqueous solutions of trimagnesium dicitrate, particularly those with a neutral pH, can be

susceptible to microbial growth. A recall of a magnesium citrate oral solution due to microbial

contamination underscores the necessity of appropriate preservation strategies in liquid

formulations.[10]
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Experimental Protocols
Determination of Aqueous Solubility (Shake-Flask
Method)
The equilibrium solubility of trimagnesium dicitrate can be determined using the shake-flask

method, which is a widely accepted standard procedure.

Objective: To determine the concentration of a saturated solution of trimagnesium dicitrate in

water at a specific temperature.

Materials:

Trimagnesium dicitrate (specify anhydrous or hydrated form)

Purified water (or buffer of desired pH)

Conical flasks with stoppers

Temperature-controlled orbital shaker

Centrifuge

Validated analytical method for quantification of magnesium (e.g., EDTA titration, AAS, ICP-

OES) or citrate (e.g., HPLC, Ion Chromatography)

Procedure:

Add an excess amount of trimagnesium dicitrate to a conical flask containing a known

volume of purified water or buffer. The presence of undissolved solid is essential to ensure

saturation.

Seal the flasks and place them in a temperature-controlled shaker set to the desired

temperature (e.g., 25°C or 37°C).

Agitate the flasks for a predetermined period (e.g., 24 to 72 hours) to allow the system to

reach equilibrium. The time to reach equilibrium should be established experimentally.
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After equilibration, allow the flasks to stand at the same temperature to let the undissolved

solids settle.

Carefully withdraw a sample from the clear supernatant. To ensure no solid particles are

transferred, centrifugation of the sample is recommended.

Dilute the supernatant appropriately and analyze the concentration of dissolved

trimagnesium dicitrate using a validated analytical method.

Perform the experiment in triplicate to ensure the reproducibility of the results.

Stability-Indicating Analytical Method
A stability-indicating method is crucial for accurately quantifying the active pharmaceutical

ingredient (API) in the presence of its degradation products. A reversed-phase high-

performance liquid chromatography (RP-HPLC) method is a common approach.

Objective: To develop and validate an analytical method that can separate and quantify

trimagnesium dicitrate from its potential degradation products.

Typical HPLC Method Parameters for Citrate:

Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm)

Mobile Phase: A buffered aqueous solution with an organic modifier (e.g., phosphate buffer

and methanol). The pH of the mobile phase is a critical parameter for achieving good peak

shape and retention for citric acid.

Flow Rate: Typically 1.0 mL/min.

Detection: UV detection at a low wavelength (e.g., 210 nm), as citrate has a weak

chromophore.

Column Temperature: Controlled at a constant temperature (e.g., 30°C).

Validation (as per ICH guidelines): The method must be validated for specificity, linearity, range,

accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), limit of

quantitation (LOQ), and robustness. Specificity is demonstrated through forced degradation
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studies, showing that the main peak is free from interference from degradation products,

excipients, and placebo components.

Stability-Indicating HPLC Method Development and Validation

Method Development

Method Validation (ICH Guidelines)

Column & Mobile Phase Selection

Optimize pH, Flow Rate, Temperature

Specificity (Forced Degradation)
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Accuracy
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Diagram 3: The process of developing and validating a stability-indicating HPLC method.

Conclusion
The aqueous solubility and stability of trimagnesium dicitrate are complex properties that are

highly dependent on the material's physical form (anhydrous vs. hydrated) and the solution's

conditions (pH and temperature). The anhydrous form offers significantly higher solubility,

making it a preferred choice for formulations where rapid dissolution is desired. While the

citrate moiety is chemically robust, the stability of trimagnesium dicitrate in aqueous solutions,

particularly concerning microbial growth, must be carefully considered during formulation

development. The experimental protocols outlined in this guide provide a framework for

researchers to quantitatively assess the solubility and stability of trimagnesium dicitrate for

their specific applications. Further research to establish comprehensive pH-solubility and

temperature-solubility profiles, as well as detailed degradation kinetics, would be highly

valuable to the scientific and pharmaceutical communities.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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